2-(1,2-benzisoxazol-3-yl)-N-(2-naphthyl)acetamide

• Molecular Formula: C19H14N2O2
• Molecular Weight: 302.3 g/mol
• IUPAC Name: 2-(1,2-benzoxazol-3-yl)-N-naphthalen-2-ylacetamide
• InChI: InChI=1S/C19H14N2O2/c22-19(12-17-16-7-3-4-8-18(16)23-21-17)20-15-10-9-13-5-1-2-6-14(13)11-15/h1-11H,12H2,(H,20,22)
• InChI Key: NOSCDIVKXJUENF-UHFFFAOYSA-N
• SMILES: C1=CC=C2C=C(C=CC2=C1)NC(=O)CC3=NOC4=CC=CC=C43

Description

2-(1,2-benzisoxazol-3-yl)-N-(2-naphthyl)acetamide, also known as BINA, is a chemical compound that has been extensively studied for its potential therapeutic applications. BINA belongs to the class of benzisoxazole derivatives and has been found to exhibit a wide range of biological activities, including neuroprotection, anti-inflammatory, and anticancer effects.

Mechanism of Action

2-(1,2-benzisoxazol-3-yl)-N-(2-naphthyl)acetamide acts as a selective inhibitor of cyclic AMP response element-binding protein (CREB) binding protein (CBP). CBP is a transcriptional coactivator that plays a key role in regulating gene expression. By inhibiting CBP, 2-(1,2-benzisoxazol-3-yl)-N-(2-naphthyl)acetamide modulates the expression of various genes involved in neuroprotection and inflammation.
Biochemical and Physiological Effects:
2-(1,2-benzisoxazol-3-yl)-N-(2-naphthyl)acetamide has been shown to exert a wide range of biochemical and physiological effects. It has been found to increase the levels of brain-derived neurotrophic factor (BDNF), a protein that plays a critical role in promoting the survival and growth of neurons. 2-(1,2-benzisoxazol-3-yl)-N-(2-naphthyl)acetamide has also been shown to decrease the levels of pro-inflammatory cytokines, such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α), which are involved in the pathogenesis of various inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the major advantages of 2-(1,2-benzisoxazol-3-yl)-N-(2-naphthyl)acetamide is its selectivity towards CBP, which makes it a potential candidate for the development of targeted therapies for various diseases. However, the limitations of 2-(1,2-benzisoxazol-3-yl)-N-(2-naphthyl)acetamide include its low solubility in water and its poor bioavailability, which make it difficult to administer in vivo.

Future Directions

There are several potential future directions for the research on 2-(1,2-benzisoxazol-3-yl)-N-(2-naphthyl)acetamide. One of the promising areas is the development of novel formulations of 2-(1,2-benzisoxazol-3-yl)-N-(2-naphthyl)acetamide that can improve its solubility and bioavailability. Another potential direction is the investigation of the effects of 2-(1,2-benzisoxazol-3-yl)-N-(2-naphthyl)acetamide on other disease models, such as autoimmune diseases and cancer. Additionally, the development of more selective CBP inhibitors based on the structure of 2-(1,2-benzisoxazol-3-yl)-N-(2-naphthyl)acetamide could lead to the development of more effective therapies for various diseases.

Synthesis Methods

The synthesis of 2-(1,2-benzisoxazol-3-yl)-N-(2-naphthyl)acetamide involves the condensation reaction between 2-naphthylamine and 3-(chloromethyl)benzo[d]isoxazole in the presence of a base. The resulting intermediate is then treated with acetic anhydride to obtain the final product, 2-(1,2-benzisoxazol-3-yl)-N-(2-naphthyl)acetamide.

Scientific Research Applications

2-(1,2-benzisoxazol-3-yl)-N-(2-naphthyl)acetamide has been extensively studied for its potential therapeutic applications, particularly in the field of neuroscience. It has been found to exhibit neuroprotective effects against various neurodegenerative disorders, including Alzheimer's disease, Parkinson's disease, and Huntington's disease. 2-(1,2-benzisoxazol-3-yl)-N-(2-naphthyl)acetamide has also been shown to have anti-inflammatory effects, which make it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis.